
Methane-13C,d4 chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methane-13C,d4

Cat. No.: B1626256 Get Quote

An In-depth Technical Guide to Methane-13C,d4

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of Methane-13C,d4 (¹³CD₄), a stable isotopologue of methane. It is intended for

researchers, scientists, and professionals in drug development and related fields who utilize

isotopically labeled compounds. This document details the compound's structural

characteristics, spectroscopic data, chemical reactivity, and key applications, with a focus on its

role as an internal standard and a tracer. Detailed experimental protocols for its use in Gas

Chromatography-Mass Spectrometry (GC-MS) and Isotope Ratio Mass Spectrometry (IRMS)

are provided. Safety, handling, and synthesis information are also summarized.

Introduction
Methane-13C,d4, with the chemical formula ¹³CD₄, is a form of methane in which the carbon

atom is the stable isotope carbon-13 and all four hydrogen atoms are replaced by deuterium.[1]

[2] This dual isotopic labeling results in a unique and well-defined molecular mass, making it an

invaluable tool in analytical chemistry, environmental science, and biomedical research.[1] Its

primary applications include serving as an internal standard for the precise quantification of

methane, tracing the movement and transformation of methane in complex systems, and

elucidating metabolic pathways in biochemical research.[1][2] The distinct kinetic and

thermodynamic properties that arise from the heavier isotopes also allow for detailed

mechanistic studies of chemical and biological reactions.[1]
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Chemical and Physical Properties
The fundamental properties of Methane-13C,d4 are summarized in the tables below.

Table 1: General Identifiers
Property Value Reference

IUPAC Name tetradeuterio(¹³C)methane [1]

CAS Number 2644-20-4 [1]

Linear Formula ¹³CD₄

Molecular Weight 21.06 g/mol [1][2]

InChI Key
VNWKTOKETHGBQD-

PPVWBSHVSA-N
[1][2]

Canonical SMILES C [1]

Isomeric SMILES
[2H]--INVALID-LINK--([2H])

[2H]
[1]

Isotopic Purity
Typically ≥99 atom % ¹³C, ≥99

atom % D
[2]

Table 2: Physical Properties
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Property Value Reference

Physical State Gas [3]

Melting Point -183 °C [4]

Boiling Point -161 °C [4]

Vapor Density 0.55 (vs. air) [4]

Flash Point
-188 °C (-306.4 °F) - closed

cup

Auto-ignition Temp. 537 °C (for Methane) [3]

Explosive Limits
5-15 vol% in air (for Methane-

d4)
[3]

Table 3: Structural and Thermodynamic Parameters
This table compares Methane-13C,d4 with natural methane (CH₄) and deuterated methane

(CD₄). The presence of heavier isotopes leads to subtle changes in bond length and significant

differences in thermodynamic properties.[2]

Property CH₄ CD₄ ¹³CD₄ Reference

Molecular Mass (

g/mol )
16.04 20.03 21.06 [2]

C-X Bond Length

(Å)
~1.091 ~1.095 ~1.095 [2]

Symmetry Group T_d T_d T_d [2]

Enthalpy of

Formation (ΔHf)
-74.6 kJ/mol N/A -95.3 kJ/mol [2]

Table 4: Spectroscopic Data
Isotopic substitution significantly alters the vibrational frequencies of the molecule due to the

change in reduced mass.[2]
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Spectroscopic
Parameter

CH₄ CD₄ ¹³CD₄ Reference

Symmetric

Stretch (ν₁,

cm⁻¹)

2917 2143 2135 [2]

Asymmetric

Stretch (ν₃,

cm⁻¹)

3019 2337 2329 [2]

Rotational

Constant (B₀,

cm⁻¹)

5.24 2.59 2.55 [2]

¹³C NMR Shift

(ppm)

-4.90 (relative to

TMS)
N/A -4.90 (expected) [5][6]

Chemical Reactivity
The chemical reactions of Methane-13C,d4 are analogous to those of standard methane but

exhibit significant kinetic isotope effects (KIE).[1][2]

Oxidation: ¹³CD₄ can be oxidized to form ¹³CO₂ and D₂O. The reaction proceeds via a free-

radical mechanism, and the rate is notably slower compared to CH₄ due to the greater

strength of the C-D bond versus the C-H bond.[1][2]

Substitution Reactions: The compound undergoes substitution reactions, for example, with

halogens, to form halogenated methane derivatives.[2]

Kinetic Isotope Effect (KIE): The cleavage of a C-D bond requires more energy than the

cleavage of a C-H bond. Consequently, reactions involving the breaking of this bond are 6-8

times slower for ¹³CD₄ than for CH₄.[2] This property is fundamental to its use in mechanistic

studies of chemical and enzymatic reactions.

Applications in Scientific Research
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The unique isotopic signature of Methane-13C,d4 makes it a powerful tool for a variety of

research applications.

Internal Standard: It serves as an ideal internal standard in mass spectrometry (MS) and

nuclear magnetic resonance (NMR) spectroscopy.[1] By adding a known quantity of ¹³CD₄ to

a sample, the concentration of unlabeled methane can be determined with high precision

and accuracy, correcting for variations in sample preparation and instrument response.[7][8]

Environmental and Geological Tracing: ¹³CD₄ is widely used as a tracer to track the migration

and fate of methane in geological formations, landfills, and agricultural settings.[1][2] Its

distinct mass allows it to be easily distinguished from naturally occurring methane.[1]

Metabolic and Biochemical Research: In microbial and biochemical studies, ¹³CD₄ helps to

elucidate the pathways of methane production and consumption.[1] By introducing the

labeled compound, researchers can track the incorporation of the ¹³C and D atoms into

various metabolites, providing critical insights into metabolic fluxes and mechanisms.[2]

Experimental Protocols
Quantification of Methane by GC-MS using ¹³CD₄ as an
Internal Standard
This protocol describes a general method for quantifying methane in a gaseous, liquid, or solid

sample using headspace gas chromatography-mass spectrometry (GC-MS) with Methane-
13C,d4 as an internal standard.

1. Objective: To accurately measure the concentration of methane (CH₄) in a sample.

2. Materials:

Gas-tight syringes

Headspace vials with septa

Methane-13C,d4 gas standard

Helium (carrier gas)
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GC-MS system equipped with a suitable column (e.g., PLOT-Q)[2]

3. Methodology:

Internal Standard Preparation: Prepare a stock concentration of Methane-13C,d4 in a

suitable solvent or as a gas standard. To avoid handling the gas directly, an internal standard

can be generated in situ via the reaction of a Grignard reagent (e.g., methylmagnesium

chloride) with deuterated water (D₂O) in a sealed headspace vial.[7]

Calibration Curve Construction:

Prepare a series of calibration standards by adding known amounts of a standard

methane gas to headspace vials.

Spike each calibration vial with a fixed, known amount of the Methane-13C,d4 internal

standard.

Analyze each vial by headspace GC-MS.

Generate a calibration curve by plotting the ratio of the peak area of methane (m/z 16) to

the peak area of Methane-13C,d4 (m/z 21) against the concentration of methane.

Sample Preparation:

Place a known quantity of the sample (gas, liquid, or solid) into a headspace vial.

Spike the vial with the same fixed amount of Methane-13C,d4 internal standard used for

the calibration curve.

Seal the vial and allow it to equilibrate at a constant temperature to ensure partitioning of

methane into the headspace.

GC-MS Analysis:

Inject a fixed volume of the headspace gas from the sample vial into the GC-MS.

The GC column separates methane from other volatile compounds.
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The mass spectrometer is set to monitor for the molecular ions of methane (e.g., m/z 16,

17) and Methane-13C,d4 (m/z 21).

Data Analysis:

Integrate the peak areas for both methane and Methane-13C,d4.

Calculate the peak area ratio (Area_CH₄ / Area_¹³CD₄).

Determine the concentration of methane in the sample by interpolating this ratio on the

calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1626256#methane-13c-d4-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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